Cas no 940054-45-5 (4-chloro-6-fluoro-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 4-chloro-6-fluoro-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 940054-45-5
• MF: C₈H₃ClFNO₂
• MW: 199.566324472427
• MDL: MFCD20485537
• CID: 2817543
• PubChem ID: 67017939
• Update Time: 2025-05-23

4-chloro-6-fluoro-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-fluoro-1H-indole-2,3-dione
• 4-chloro-6-fluoroindoline-2,3-dione
• 4-chloro-6-fluoro-2,3-dihydro-1H-indole-2,3-dione
• SC5081
• SB64170
• Z1945984096
• 4-Chloro-6-fluoro-1H-indole-2,3-dione (ACI)
• CS-0070248
• SCHEMBL1398043
• SY163194
• 940054-45-5
• F2147-1128
• EN300-190304
• AKOS024627756
• AS-54689
• DTXSID40736215
• Z1486030291
• MFCD20485537

• MDL： MFCD20485537
• Inchi： 1S/C8H3ClFNO2/c9-4-1-3(10)2-5-6(4)7(12)8(13)11-5/h1-2H,(H,11,12,13)
• InChI Key： VXDPVOKLIGCRAN-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1C(C(N2)=O)=O)F

Computed Properties

• Exact Mass: 198.9836342g/mol
• Monoisotopic Mass: 198.9836342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 4-chloro-6-fluoro-2,3-dihydro-1H-indole-2,3-dione

Comprehensive Overview of 4-Chloro-6-Fluoro-2,3-Dihydro-1H-Indole-2,3-Dione (CAS No. 940054-45-5)

4-Chloro-6-fluoro-2,3-dihydro-1H-indole-2,3-dione, with the CAS number 940054-45-5, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of indole derivatives, which are widely recognized for their diverse biological activities and applications in drug discovery. The presence of both chloro and fluoro substituents on the indole ring enhances its reactivity and potential utility in synthetic chemistry.

In recent years, the demand for fluorinated indole derivatives has surged due to their unique physicochemical properties, such as improved metabolic stability and membrane permeability. Researchers are particularly interested in 4-chloro-6-fluoro-2,3-dihydro-1H-indole-2,3-dione as a building block for designing novel small-molecule inhibitors targeting enzymes like kinases and oxidoreductases. Its structural features make it a promising candidate for modulating protein-protein interactions, a hot topic in precision medicine and cancer therapeutics.

The synthesis of CAS 940054-45-5 typically involves multi-step organic reactions, including halogenation and oxidation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize its production, addressing the growing need for sustainable and efficient manufacturing methods. These innovations align with the broader industry trend toward green chemistry, which emphasizes reducing waste and energy consumption.

From an analytical perspective, 4-chloro-6-fluoro-2,3-dihydro-1H-indole-2,3-dione can be characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets stringent quality standards required for preclinical studies. The compound’s stability under various pH conditions and solubility profiles are also critical parameters investigated during formulation development.

Beyond pharmaceuticals, this compound has potential applications in material science, particularly in the design of organic semiconductors and photovoltaic materials. Its electron-deficient aromatic system makes it suitable for developing n-type organic electronic materials, a field experiencing rapid growth due to the demand for flexible and lightweight devices. This interdisciplinary relevance highlights the versatility of indole-based scaffolds in modern technology.

Frequently asked questions about 940054-45-5 include inquiries about its supplier availability, custom synthesis options, and regulatory compliance. While not classified as hazardous, proper handling protocols are recommended to ensure safety during laboratory use. Researchers also seek information on its patent status and literature references, reflecting the competitive landscape of intellectual property in this niche.

In summary, 4-chloro-6-fluoro-2,3-dihydro-1H-indole-2,3-dione represents a compelling case study in the intersection of medicinal chemistry and advanced materials. Its dual functionality as a pharmacophore and material precursor underscores the importance of structure-activity relationship studies in driving innovation. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in addressing challenges across multiple industries.